4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C19H19N3O2/c1-12-4-6-13(7-5-12)15-11-16(22-19(20)21-15)14-8-9-17(23-2)18(10-14)24-3/h4-11H,1-3H3,(H2,20,21,22)
• InChI Key: FAUBYCKFLJDAMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine (DMPPMPA) is a novel pyrimidine-based compound that has been studied for its potential applications in the field of biochemistry and physiology. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-fungal, anti-cancer, and anti-viral effects. DMPPMPA has been synthetically produced using a variety of chemical methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been studied for its potential applications in the field of biochemistry and physiology. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-fungal, anti-cancer, and anti-viral effects. It has also been studied for its potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease. In addition, 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been used in the synthesis of a variety of other compounds, such as thiols, amines, and carboxylic acids.

Mechanism of Action

The mechanism of action of 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been studied in detail. It has been found to interact with a variety of proteins and enzymes, including cyclooxygenase-2 (COX-2), nitric oxide synthase (NOS), and matrix metalloproteinases (MMPs). In addition, 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been found to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. It has also been found to inhibit the activity of caspase-3, which is involved in the regulation of apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine have been studied in several studies. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-fungal, anti-cancer, and anti-viral effects. In addition, it has been found to possess anti-oxidant, anti-apoptotic, and neuroprotective effects. It has also been found to possess anti-diabetic and anti-hyperlipidemic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine in laboratory experiments include its low cost, its ease of synthesis, and its wide range of biological activities. However, there are also some limitations to its use in laboratory experiments. These include its limited solubility in aqueous solutions and its instability in the presence of light and heat.

Future Directions

The potential applications of 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine are vast, and further research is needed to fully understand its mechanism of action and its potential therapeutic effects. Future studies should focus on the development of more efficient and cost-effective synthesis methods, as well as the elucidation of its mechanism of action in various diseases. In addition, further studies should explore the potential use of 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine in the treatment of various diseases, such as cancer, diabetes, and Alzheimer’s disease. Finally, further research should be conducted to explore the potential applications of 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine in other areas, such as drug development and drug delivery.

Synthesis Methods

The synthesis of 4-(3,4-Dimethoxyphenyl)-6-(4-methylphenyl)pyrimidin-2-amine has been studied using a variety of chemical methods. The most commonly used method is the direct condensation of 3,4-dimethoxyphenylacetic acid and 4-methylphenylhydrazine, followed by cyclization of the resulting hydrazone. This method has been found to be efficient and cost-effective, and it has been used in several studies. Other methods that have been used include the reaction of 4-methylphenylhydrazine with 3,4-dimethoxyphenylacetic anhydride, and the reaction of 3,4-dimethoxyphenylacetic acid with 4-methylphenylhydrazine hydrochloride.